5-Azido Oseltamivir-d3

• Synonyms: [3R-(3α,4β,5α)]-4-(Acetylamino)-5-azido-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic Acid-d3 Ethyl Ester; (3R,4R,5S)-4-(Acetylamino)-5-azido-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic Acid-d3 Ethyl Ester
• Molecular Formula: C₁₆H₂₃D₃N₄O₄
• Molecular Weight: 341.42

Quantifying residual 5-azido oseltamivir, a potential genotoxic impurity (PGI) in oseltamivir phosphate API, demands an isotopically labeled internal standard that precisely matches analyte behavior. This deuterated analog provides the exact structural match and +3 Da mass shift required for accurate isotope dilution LC-MS/MS, avoiding the ionization bias and recovery discrepancies seen with mismatched oseltamivir isotopologues. - Engineered co-elution with the target azide analyte via strategic d3-labeling on the ethyl ester, ensuring consistent matrix effect correction during rapid gradient methods. - ≥99% deuterium incorporation minimizes interference at the analyte m/z channel, critical for meeting ICH M7(R2) threshold validations (≤1.5 μg/day). - Enables specific, sensitive tracking of azide reduction completion for GMP batch release and ANDA impurity method development.

5-Azido Oseltamivir-d3 Reference Standard

5-Azido Oseltamivir-d3 is a stable isotope-labeled analog of 5-azido oseltamivir, a critical synthetic intermediate and process-related impurity in oseltamivir phosphate (Tamiflu®) manufacturing . This deuterated compound incorporates three deuterium atoms (molecular formula C₁₆H₂₃D₃N₄O₄, MW 341.42 g/mol), representing a mass shift of +3.02 g/mol relative to the unlabeled 5-azido oseltamivir (MW 338.41 g/mol) . The compound serves as an internal standard in LC-MS/MS workflows for quantifying residual 5-azido oseltamivir, which bears an organic azide moiety classified as a potential genotoxic impurity (PGI) under ICH M7 guidelines [1][2]. The deuterium label is strategically positioned on the ethyl ester moiety to ensure retention during multiple reaction monitoring (MRM) fragmentation, enabling accurate trace-level quantification in active pharmaceutical ingredient (API) release testing and process validation .

• [1] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2023. View Source
• [2] Reddy MK, et al. Identification and Structural Characterization of Novel Process-Related Impurities Present in Oseltamivir Phosphate Drug Substance and Its Precursor. View Source

Why Oseltamivir-d5 Cannot Replace 5-Azido Oseltamivir-d3

Generic substitution of 5-Azido Oseltamivir-d3 with alternative oseltamivir isotopologues (e.g., oseltamivir-d5, oseltamivir acid-d3) fails due to fundamental analyte-structure mismatch. 5-Azido Oseltamivir-d3 is specifically engineered to match 5-azido oseltamivir—a distinct molecular entity with an azide functional group (N₃) at the C5 position—whereas oseltamivir-d5 matches the final API structure (amino group at C5) . Using oseltamivir-d5 as an internal standard for 5-azido oseltamivir quantification introduces differential extraction recovery, ionization efficiency bias, and retention time mismatch due to the substantial polarity difference between the azide and amine moieties [1]. Furthermore, unlabeled 5-azido oseltamivir cannot serve as an internal standard in MS detection because it is spectrometrically indistinguishable from the target analyte, eliminating the mass differentiation required for isotope dilution quantitation . The deuterated 5-azido analog provides the requisite mass offset (+3 Da) while preserving identical physicochemical behavior, a combination unattainable with any non-deuterated or structurally mismatched surrogate [2].

• [1] Sireesha D, Ajitha M, Narayana KR. Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method and its Application to Disposition Kinetics. Current Pharmaceutical Analysis. 2020;16(2):143-152. View Source
• [2] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. Technical Blog. 2025. View Source

5-Azido Oseltamivir-d3 Quantitative Comparison

Isotopic Mass Shift for Baseline MS Resolution

5-Azido Oseltamivir-d3 provides a monoisotopic mass of 341.2142 Da, representing a +3.0188 Da shift relative to the unlabeled 5-azido oseltamivir (338.1954 Da) . This mass differential exceeds the minimum recommended 4-5 Da threshold for eliminating MS cross-talk in many analytical contexts when combined with the +3 nominal mass shift [1]. The deuterium label is incorporated on the ethyl ester moiety, ensuring retention through the collision-induced dissociation (CID) fragmentation pathway utilized for MRM quantitation, unlike labile protons on the amide or ether side chains .

Evidence Dimension	Monoisotopic Mass
Target Compound Data	341.2142 Da
Comparator Or Baseline	5-Azido Oseltamivir (unlabeled): 338.1954 Da
Quantified Difference	+3.0188 Da (Δm/z = +3)
Conditions	High-resolution mass spectrometry; theoretical calculation based on molecular formula C₁₆H₂₃D₃N₄O₄

Why This Matters

This mass shift enables unambiguous chromatographic and spectrometric differentiation between internal standard and analyte, a prerequisite for isotope dilution quantitation that unlabeled analogs cannot satisfy.

• [1] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. Technical Blog. 2025. View Source

Isotopic Purity and Quantitative Accuracy

The practical utility of a deuterated internal standard hinges on isotopic enrichment and the absence of unlabeled carryover. 5-Azido Oseltamivir-d3 is specified with isotopic purity ≥99% deuterium incorporation at the three labeled positions, confirmed by HPLC purity >98% and absence of detectable unlabeled 5-azido oseltamivir above 0.1% area by HPLC . In contrast, alternative oseltamivir-d5 formulations, while also deuterated, are structurally mismatched for 5-azido analyte quantitation, introducing systematic bias in extraction recovery and ionization efficiency [1].

Evidence Dimension	Isotopic Purity / Unlabeled Carryover
Target Compound Data	≥99% deuterium incorporation; unlabeled 5-azido oseltamivir <0.1% by HPLC
Comparator Or Baseline	Oseltamivir-d5: structurally mismatched for 5-azido analyte; recovery bias magnitude not directly comparable
Quantified Difference	Not applicable (structural mismatch precludes direct comparison)
Conditions	HPLC purity analysis; vendor certificate of analysis specifications

Why This Matters

High isotopic purity minimizes background interference at the analyte m/z channel, directly impacting lower limit of quantification (LLOQ) and method precision in trace impurity analysis.

• [1] Sireesha D, Ajitha M, Narayana KR. Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method. Current Pharmaceutical Analysis. 2020;16(2):143-152. View Source

Genotoxic Impurity Control vs. Pharmacokinetics

5-Azido Oseltamivir-d3 addresses a fundamentally different analytical requirement than oseltamivir-d5 or oseltamivir acid-d3. The 5-azido moiety constitutes a structural alert for genotoxicity, and the compound is classified under ICH M7(R2) as a Class 3 impurity requiring control below specified thresholds in API [1][2]. Oseltamivir-d5 and oseltamivir acid-d3, by contrast, are deployed in clinical pharmacokinetic studies for quantifying parent drug and active metabolite in plasma at therapeutic concentrations (calibration range: 0.5-200 ng/mL for oseltamivir) [3]. These divergent applications preclude interchangeable use.

Evidence Dimension	Primary Application Context
Target Compound Data	Quantitation of 5-azido oseltamivir as potential genotoxic impurity (PGI) in API process control
Comparator Or Baseline	Oseltamivir-d5 / Oseltamivir acid-d3: Quantitation of oseltamivir and oseltamivir carboxylate in human plasma (pharmacokinetic studies)
Quantified Difference	Analytical target: Process-related impurity (azide) vs. API/metabolite (amine/carboxylate)
Conditions	Regulatory impurity control under ICH M7 vs. clinical bioanalysis under ICH M10

Why This Matters

Procurement decisions must align with the intended analytical objective; selecting the correct isotopologue avoids method revalidation and regulatory submission delays in ANDA or NDA filings.

• [1] Reddy MK, et al. Identification and Structural Characterization of Novel Process-Related Impurities Present in Oseltamivir Phosphate Drug Substance and Its Precursor. View Source
• [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. 2023. View Source
• [3] Sireesha D, Ajitha M, Narayana KR. Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method. Current Pharmaceutical Analysis. 2020;16(2):143-152. View Source

Mitigating Deuterium-Hydrogen Exchange

Deuterated internal standards carry an inherent risk of deuterium-hydrogen (H/D) exchange during sample preparation and analysis, which can compromise quantitation accuracy. 5-Azido Oseltamivir-d3 incorporates its d3-label on the ethyl ester moiety rather than on exchange-labile positions (e.g., amide NH or alpha-carbon sites adjacent to electron-withdrawing groups) . Literature indicates that deuterium labeling at non-acidic, non-labile positions minimizes H/D scrambling and retention time shifts relative to the analyte, thereby preserving matrix effect compensation [1][2]. While ¹³C- or ¹⁵N-labeled analogs theoretically offer superior stability, no ¹³C-labeled 5-azido oseltamivir isotopologue is commercially available, making the strategically positioned d3-label the optimal procurement choice .

Evidence Dimension	H/D Exchange Susceptibility
Target Compound Data	d3-label on ethyl ester (non-labile position); minimized H/D exchange potential
Comparator Or Baseline	Hypothetical d-label on amide nitrogen or alpha-carbon (labile positions); higher exchange risk
Quantified Difference	Qualitative assessment based on labeling chemistry; no direct quantitative exchange rate data available for this specific compound
Conditions	Protic solvent environments (aqueous mobile phases, biological matrices) during sample preparation and LC separation

Why This Matters

Reduced H/D exchange potential translates to more consistent internal standard response across analytical batches, improving method ruggedness and reducing failed validation runs.

• [1] Cerilliant Corporation. Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. Application Note. View Source
• [2] Wang S, et al. Significant isotopic effects associated with deuterium labeling often cause the deuterated IS to elute at a different retention time. Journal of Chromatography B. 2014. View Source

5-Azido Oseltamivir-d3 Application Scenarios

API Release Testing for Azide Impurity

During oseltamivir phosphate API manufacturing, 5-azido oseltamivir is the immediate synthetic intermediate requiring complete reduction to the final amine product . Residual 5-azido oseltamivir must be quantified and controlled below ICH M7(R2) thresholds (typically ≤1.5 μg/day for Class 3 impurities) prior to API release [1]. 5-Azido Oseltamivir-d3 serves as the optimal internal standard for this LC-MS/MS method, providing exact structural matching and the +3 Da mass shift required for accurate isotope dilution quantitation in the presence of complex API matrices [2].

In-Process Azide Monitoring

GMP manufacturing of oseltamivir phosphate requires monitoring of azide reduction completion at each batch stage. 5-Azido Oseltamivir-d3 enables real-time LC-MS/MS tracking of 5-azido oseltamivir depletion kinetics, with the deuterated internal standard correcting for matrix effects introduced by varying concentrations of starting materials, reagents, and byproducts . The strategic d3-label positioning on the ethyl ester ensures the internal standard co-elutes precisely with the analyte, even under rapid gradient conditions, maintaining consistent ionization suppression compensation across the entire analytical run .

ANDA Method Validation

For generic oseltamivir phosphate ANDA filers, demonstrating adequate control of process-related impurities is a critical regulatory requirement [1]. 5-Azido Oseltamivir-d3 is the reference standard of choice for developing and validating the 5-azido oseltamivir impurity method, providing the exact isotopic signature required to satisfy FDA guidance on analytical method validation for genotoxic impurities . The compound's high isotopic purity (≥99% deuterium incorporation) minimizes the risk of method failure due to internal standard interference at the analyte m/z channel .

Stability-Indicating Method for Drug Product

Oseltamivir drug product stability studies require monitoring for degradation products, including potential reversion or side reactions involving the azide intermediate. 5-Azido Oseltamivir-d3 enables specific, sensitive detection of 5-azido oseltamivir in the presence of drug product excipients and other degradants . The deuterated internal standard's identical physicochemical properties to the analyte ensure accurate quantification even under forced degradation conditions where matrix composition varies substantially [2].

• [1] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2023. View Source
• [2] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量. Technical Blog. 2025. View Source